4-Bromo-3-(methylthio)benzoic acid

• IUPAC Name: 4-bromo-3-methylsulfanylbenzoic acid
• InChI: InChI=1S/C8H7BrO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key: RHYDEIRJFPKZAE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)C(=O)O)Br
• Molecular Formula: C8H7BrO2S
• Molecular Weight: 247.11 g/mol
• CAS No.: 851334-60-6

Description

4-Bromo-3-(methylthio)benzoic acid is a useful research compound. Its molecular formula is C8H7BrO2S and its molecular weight is 247.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Reactivity Analysis

A detailed study on a similar compound, 4-bromo-3-(methoxymethoxy) benzoic acid, was conducted to determine its molecular structure and various molecular parameters. This research, conducted using Density Functional Theory (DFT), provides insights into the reactivity of the compound, exploring descriptors such as ionization energy, hardness, electrophilicity, and more. Additionally, vibrational assessments and the study of non-linear optical properties through parameters like dipole moment and hyperpolarizability were carried out (Yadav et al., 2022).

Crystal Structure Comparison

Research comparing the crystal structures of related bromo-hydroxy-benzoic acid derivatives, including a compound similar to 4-Bromo-3-(methylthio)benzoic acid, reveals insights into their two-dimensional architecture formed by hydrogen bonds and π–π interactions. This comparative analysis is crucial in understanding the physical properties and potential applications of these compounds (Suchetan et al., 2016).

Surface-Enhanced Raman Scattering Studies

An investigation into the surface-enhanced Raman scattering of 4-(methylthio)benzoic acid adsorbed on silver surfaces provides valuable information about the interaction of this compound with metal surfaces. The study found that the molecule adsorbs via its sulfur atom and carboxylate group after deprotonation, offering insights into its potential applications in surface chemistry and material science (Kwon et al., 1994).

Mechanism of Action

Target of Action

It is known that benzoic acid derivatives are often used in the suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound may act as an organoboron reagent . These reagents are known for their stability, ease of preparation, and environmental benignity . They interact with a palladium catalyst to form new carbon-carbon bonds .

Biochemical Pathways

In the context of suzuki–miyaura cross-coupling reactions, the compound could be involved in the formation of new carbon-carbon bonds . This can lead to the synthesis of various organic compounds, potentially affecting multiple biochemical pathways.

Result of Action

As a potential reagent in suzuki–miyaura cross-coupling reactions, it may contribute to the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds .

Action Environment

It’s worth noting that the success of suzuki–miyaura cross-coupling reactions, in which this compound may act as a reagent, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .